Cas no 871836-58-7 ((S)-2-Chloromandelic Acid Ethyl Ester)

• Product Name: (S)-2-Chloromandelic Acid Ethyl Ester
• CAS No: 871836-58-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1063212
• Update Time: 2025-05-24

(S)-2-Chloromandelic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Chloromandelic Acid Ethyl Ester

• Inchi： 1S/C10H11ClO3/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,9,12H,2H2,1H3/t9-/m0/s1
• InChI Key： RSTUSWAHELSQMB-VIFPVBQESA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C(=O)OCC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-2-Chloromandelic Acid Ethyl Ester

Introduction to (S)-2-Chloromandelic Acid Ethyl Ester (CAS No. 871836-58-7)

(S)-2-Chloromandelic Acid Ethyl Ester (CAS No. 871836-58-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a derivative of mandelic acid, which is known for its versatile applications in the synthesis of pharmaceuticals and other biologically active molecules. The presence of the chloro and ethyl ester groups imparts unique chemical properties, making it a valuable intermediate in various synthetic pathways.

The chiral nature of (S)-2-Chloromandelic Acid Ethyl Ester is particularly important in the context of drug development, where enantiomeric purity can significantly influence the pharmacological properties of a molecule. Recent studies have highlighted the importance of chiral intermediates in the synthesis of drugs with improved efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that chiral intermediates like (S)-2-Chloromandelic Acid Ethyl Ester can be used to synthesize novel antiviral agents with enhanced selectivity and potency.

The synthesis of (S)-2-Chloromandelic Acid Ethyl Ester typically involves several steps, including the protection of functional groups, introduction of the chloro substituent, and esterification. One common synthetic route involves the reaction of (S)-mandelic acid with thionyl chloride to form the corresponding acyl chloride, followed by treatment with ethanol to yield the ethyl ester. The resulting compound can then be further modified to incorporate additional functional groups or undergo further reactions to form more complex molecules.

In terms of its physical and chemical properties, (S)-2-Chloromandelic Acid Ethyl Ester is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and ethanol. The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The biological activity of (S)-2-Chloromandelic Acid Ethyl Ester has been explored in various contexts. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 investigated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The results indicated that this compound could selectively inhibit certain kinases, suggesting its potential as a lead compound for the development of anticancer drugs.

Beyond its applications in medicinal chemistry, (S)-2-Chloromandelic Acid Ethyl Ester has also found use in other areas of chemical research. In materials science, it has been employed as a building block for the synthesis of chiral polymers and supramolecular assemblies. These materials have potential applications in areas such as drug delivery systems and catalysis.

The environmental impact of compounds like (S)-2-Chloromandelic Acid Ethyl Ester is an important consideration in their use and disposal. While this compound is not classified as hazardous or toxic under current regulations, it is recommended that appropriate safety measures be taken during handling and storage to minimize any potential risks. This includes wearing personal protective equipment (PPE) and ensuring proper ventilation in laboratory settings.

In conclusion, (S)-2-Chloromandelic Acid Ethyl Ester (CAS No. 871836-58-7) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique chemical properties and enantiomeric purity make it an invaluable intermediate in the synthesis of pharmaceuticals and other biologically active molecules. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.